N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]-3-(4-methoxyphenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]-3-(4-methoxyphenyl)propanamide” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . This type of structure is widely used in medicinal chemistry to obtain compounds for the treatment of human diseases .
Molecular Structure Analysis
The compound contains a pyrrolidine ring, which contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3 hybridization . The presence of methoxy groups and a propanamide group also contribute to the compound’s three-dimensional structure.Scientific Research Applications
Anticancer Activity : A study by Tumosienė et al. (2020) found that novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, which are structurally similar to the compound , exhibited significant antioxidant and anticancer activities. These compounds were more cytotoxic against the human glioblastoma U-87 cell line compared to the MDA-MB-231 cell line, indicating potential for cancer treatment applications (Tumosienė et al., 2020).
Anticonvulsant Properties : Kamiński et al. (2015) synthesized a library of compounds including 1-(4-phenylpiperazin-1-yl)-(2,5-dioxopyrrolidin-1-yl)propanamides and butanamides, which showed promise as hybrid anticonvulsant agents. These compounds combine elements of ethosuximide, levetiracetam, and lacosamide, suggesting potential applications in treating epilepsy (Kamiński et al., 2015).
Inhibitory Effects on Microtubule Assembly : A 2005 study on TZT-1027, a compound structurally similar to the one , indicated its potential as a cytotoxic agent inhibiting microtubule assembly, useful in treating solid tumors. This study assessed dose-limiting toxicities and determined the maximum tolerated dose for the compound, highlighting its application in cancer therapy (de Jonge et al., 2005).
Antimicrobial and Antioxidant Activities : Sirajuddin et al. (2015) synthesized N-[(4-methoxyphenyl)]-4-oxo-4-[oxy]butanamide and found it to have significant antimicrobial and antioxidant activities. This compound demonstrated effectiveness against lung carcinoma cell lines and showed minimal impact on normal cell lines, indicating its potential in antimicrobial and cancer treatment research (Sirajuddin et al., 2015).
Future Directions
Mechanism of Action
Target of Action
Compounds with similar structures, such as those containing a pyrrolidine ring, have been found to interact with a variety of biological targets .
Mode of Action
The presence of the pyrrolidine ring, a common feature in many biologically active compounds, suggests that it may interact with its targets through a variety of mechanisms . The stereochemistry of the molecule, influenced by the pyrrolidine ring, can lead to different biological profiles due to the different binding modes to enantioselective proteins .
Biochemical Pathways
Compounds with similar structures have been found to influence a variety of biochemical pathways .
Pharmacokinetics
The presence of heteroatomic fragments in these molecules is a strategic choice, considering that they are useful tools for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .
Result of Action
The presence of the pyrrolidine ring, a common feature in many biologically active compounds, suggests that it may have a variety of effects at the molecular and cellular level .
Action Environment
The structure of the molecule, including the presence of the pyrrolidine ring and other functional groups, may influence its interaction with the environment and consequently its biological activity .
Properties
IUPAC Name |
N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]-3-(4-methoxyphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O4/c1-26-17-9-5-15(6-10-17)7-12-20(24)22-16-8-11-18(19(14-16)27-2)23-13-3-4-21(23)25/h5-6,8-11,14H,3-4,7,12-13H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDEWIXMODIGEHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCC(=O)NC2=CC(=C(C=C2)N3CCCC3=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.